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Compound of Interest

Compound Name: Methyl 3-amino-5-methylbenzoate

Cat. No.: B099481

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular structure, properties,
and synthesis of Methyl 3-amino-5-methylbenzoate, a valuable building block in medicinal
chemistry and organic synthesis. Due to the limited availability of direct experimental data for
this specific compound, this guide leverages data from closely related analogs to provide a
robust understanding of its characteristics.

Molecular Structure and Properties

Methyl 3-amino-5-methylbenzoate possesses a benzene ring substituted with an amino
group, a methyl group, and a methyl ester group at positions 3, 5, and 1, respectively. This
substitution pattern imparts specific electronic and steric properties that are crucial for its
reactivity and potential applications in the design of novel bioactive molecules.

Table 1: Physicochemical Properties of Methyl 3-amino-5-methylbenzoate
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Property Value Reference
CAS Number 18595-15-8 [1][2]
Molecular Formula CoH11NO:2 [1][2]
Molecular Weight 165.19 g/mol [11[2]
Boiling Point (Predicted) 303.1 £ 22.0 °C at 760 mmHg [1]

Density (Predicted) 1.132 + 0.06 g/cm?3 [2]
Appearance YeIIov.v to brown solid 2]

(predicted)

Keep in a dark place, under an
Storage Conditions inert atmosphere, at room [2]

temperature.

Synthesis of Methyl 3-amino-5-methylbenzoate

The synthesis of Methyl 3-amino-5-methylbenzoate can be approached through two primary
synthetic pathways, leveraging common reactions in organic chemistry. The selection of a
particular route may depend on the availability of starting materials and desired scale.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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methylbenzoate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b099481#methyl-3-amino-5-methylbenzoate-
molecular-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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